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Compound of Interest

Compound Name:
6-Bromo-2,2-dimethylchroman-4-

amine

Cat. No.: B1283069 Get Quote

For research use only. Not for therapeutic use.

This technical guide provides an in-depth overview of 6-Bromo-2,2-dimethylchroman-4-
amine, a research chemical with potential applications in drug discovery and development,

particularly in the field of neurodegenerative diseases. This document is intended for

researchers, scientists, and drug development professionals.

Introduction
6-Bromo-2,2-dimethylchroman-4-amine is a heterocyclic compound belonging to the gem-

dimethylchroman-4-amine class of molecules. Its structure is characterized by a chroman core

substituted with a bromine atom at the 6-position, two methyl groups at the 2-position, and an

amine group at the 4-position. This compound serves as a valuable intermediate in organic

synthesis and is of interest for its potential pharmacological activities.[1] The chroman scaffold

is a privileged structure in medicinal chemistry, and its derivatives have shown a wide range of

biological activities.

The primary research interest in 6-Bromo-2,2-dimethylchroman-4-amine and its analogs lies

in their potential as cholinesterase inhibitors, specifically targeting butyrylcholinesterase

(BChE).[2][3][4] Inhibition of BChE is a therapeutic strategy being explored for the symptomatic

treatment of Alzheimer's disease and other neurodegenerative disorders.
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Physicochemical and Pharmacological Data
While specific experimental data for 6-Bromo-2,2-dimethylchroman-4-amine is limited in

publicly available literature, the following table summarizes key information for the compound

and its immediate precursor, 6-Bromo-2,2-dimethylchroman-4-one.

Property Value Source

Compound Name
6-Bromo-2,2-dimethylchroman-

4-amine
N/A

CAS Number 226922-92-5 MuseChem[1]

Molecular Formula C₁₁H₁₄BrNO PubChem

Molecular Weight 256.14 g/mol PubChem

Appearance Not reported N/A

Melting Point Not reported N/A

Solubility Not reported N/A

Pharmacological Target
Butyrylcholinesterase (BChE)

(inferred)
[2][3]

IC₅₀ (eqBuChE)

Not specifically reported for the

6-bromo derivative. Related

gem-dimethylchroman-4-amine

compounds show IC₅₀ values

in the range of 7.6 - 67 μM.

Precursor Compound
6-Bromo-2,2-dimethylchroman-

4-one
N/A

Precursor CAS Number 99853-21-1 Achmem

Precursor Mol. Formula C₁₁H₁₁BrO₂ Achmem

Precursor Mol. Weight 255.11 g/mol Achmem
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The synthesis of 6-Bromo-2,2-dimethylchroman-4-amine is achieved through the reductive

amination of its corresponding ketone precursor, 6-Bromo-2,2-dimethylchroman-4-one. This is

a common and effective method for the formation of amines from carbonyl compounds.

Synthesis of 6-Bromo-2,2-dimethylchroman-4-one
(Precursor)
A detailed experimental protocol for the synthesis of the precursor is not readily available in the

searched literature. However, the synthesis of substituted chroman-4-ones generally involves

the cyclization of a corresponding substituted phenol with an α,β-unsaturated acid or its

equivalent.

Synthesis of 6-Bromo-2,2-dimethylchroman-4-amine via
Reductive Amination
The following is a representative experimental protocol for the reductive amination of 6-Bromo-

2,2-dimethylchroman-4-one, based on general procedures for this type of transformation.

Materials:

6-Bromo-2,2-dimethylchroman-4-one

Ammonium acetate (or another ammonia source)

Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

Methanol (or another suitable solvent)

Acetic acid (optional, as a catalyst)

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate
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Silica gel for column chromatography

Hexane and Ethyl acetate (for chromatography)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 6-Bromo-2,2-dimethylchroman-4-one (1

equivalent) in methanol.

Addition of Amine Source: Add a large excess of ammonium acetate (e.g., 10 equivalents) to

the solution.

pH Adjustment (Optional): If necessary, adjust the pH of the mixture to slightly acidic (pH 6-7)

by the dropwise addition of acetic acid.

Addition of Reducing Agent: Slowly add sodium cyanoborohydride (e.g., 1.5 equivalents) to

the reaction mixture in portions at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress

of the reaction by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by the slow addition of water.

Extraction: Extract the aqueous mixture with dichloromethane (3 x volumes).

Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a suitable

eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 6-Bromo-2,2-
dimethylchroman-4-amine.
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The primary proposed mechanism of action for 6-Bromo-2,2-dimethylchroman-4-amine is

the inhibition of butyrylcholinesterase (BChE). BChE is an enzyme that hydrolyzes the

neurotransmitter acetylcholine (ACh) in the synaptic cleft. In Alzheimer's disease, the levels of

another cholinesterase, acetylcholinesterase (AChE), decrease, while BChE activity can

remain stable or even increase, contributing to the depletion of ACh. By inhibiting BChE, this

compound can increase the concentration and duration of action of acetylcholine in the brain,

thereby enhancing cholinergic neurotransmission and potentially alleviating cognitive

symptoms.

Experimental Workflow: Synthesis and Evaluation
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Caption: General workflow for the synthesis and biological evaluation of 6-Bromo-2,2-
dimethylchroman-4-amine.

Signaling Pathway: Butyrylcholinesterase Inhibition
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Caption: Mechanism of action: Inhibition of butyrylcholinesterase by 6-Bromo-2,2-
dimethylchroman-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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